Cas no 5892-54-6 (Crocetine dimethyl ester)

• Product Name: Crocetine dimethyl ester
• CAS No: 5892-54-6
• MF: C₂₂H₂₈O₄
• MW: 356.4553
• CID: 2046823
• Update Time: 2025-06-08

Crocetine dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 8,8'-diapo-carotene-8,8'-dioic acid dimethyl ester
• crocetin dimethyl ester
• dimethyl (2E,4E,6E,8E,10E,12E,14E)-2,6,11,15-tetramethylhexadeca-2,4,6,8,10,12,14-heptaene-1,17-dioate
• dimethyl 8,8'-diapocarotene-8,8'-dioate
• dimethyl crocetin
• dimethyl-8,8'-diapocarotene-dioate
• dimethyl (2E,4E,6E,8E,10E,12E,14E)-2,6,11,15-tetramethylhexadeca-2,4,6,8,10,12,14-heptaenedioate
• Dimethylcrocetin
• gamma-Crocetin
• 604TT10Y72
• Crocetin dimethyl ester [MI]
• trans-Crocetin, dimethyl ester
• (13Z)-8,8'-Diapo-psi,psi-carotene-8,8'-dioic acid 8,8'-dimethyl ester
• Crocetine dimethyl ester

• Inchi： 1S/C22H28O4/c1-17(13-9-15-19(3)21(23)25-5)11-7-8-12-18(2)14-10-16-20(4)22(24)26-6/h7-16H,1-6H3/b8-7+,13-9+,14-10+,17-11+,18-12+,19-15+,20-16+
• InChI Key： OXNHRKGZZFWUQZ-QORFUXSJSA-N
• SMILES： O(C([H])([H])[H])C(/C(/C([H])([H])[H])=C(\[H])/C(/[H])=C(\[H])/C(/C([H])([H])[H])=C(\[H])/C(/[H])=C(\[H])/C(/[H])=C(\C([H])([H])[H])/C(/[H])=C(\[H])/C(/[H])=C(/C(=O)OC([H])([H])[H])\C([H])([H])[H])=O

Computed Properties

• Exact Mass: 356.19875937 g/mol
• Monoisotopic Mass: 356.19875937 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 7
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• Molecular Weight: 356.5
• XLogP3: 6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Acyclic diterpenoids
• Diterpenoids

Additional information on Crocetine dimethyl ester

Introduction to Crocetine dimethyl ester (CAS No: 5892-54-6)

Crocetine dimethyl ester, identified by the Chemical Abstracts Service Number (CAS No) 5892-54-6, is a significant compound in the field of natural product chemistry and pharmacology. This compound, derived from the Crocus sativus flower, has garnered considerable attention due to its unique chemical structure and potential biological activities. The structure of Crocetine dimethyl ester features a sesquiterpene framework with specific ester functionalities, which contribute to its distinct pharmacological properties.

The chemical composition of Crocetine dimethyl ester includes a variety of functional groups that make it a versatile molecule for further chemical modifications and biological studies. Its molecular formula and stereochemistry have been extensively studied, providing insights into its reactivity and interaction with biological targets. The presence of methoxy and ester groups in its structure suggests potential roles in enzyme inhibition and signal transduction pathways.

Recent research has highlighted the pharmacological potential of Crocetine dimethyl ester in various therapeutic areas. Studies have demonstrated its ability to modulate certain neurotransmitter systems, making it a candidate for the development of novel treatments for neurological disorders. The compound's interaction with serotonin receptors has been particularly noted, suggesting possible applications in managing conditions related to serotonin dysregulation.

In addition to its neurological effects, Crocetine dimethyl ester has shown promise in anti-inflammatory and antioxidant applications. Research indicates that it can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cellular models. These properties make it an attractive candidate for further investigation in the development of anti-inflammatory drugs and treatments for oxidative stress-related diseases.

The synthesis of Crocetine dimethyl ester has been optimized through various chemical pathways, ensuring high yield and purity for research purposes. Advances in synthetic methodologies have enabled the production of larger quantities of this compound, facilitating more comprehensive biological testing. The synthesis process often involves multi-step reactions, including oxidation and esterification steps, which highlight the compound's complex chemical nature.

The pharmacokinetic properties of Crocetine dimethyl ester are also areas of active investigation. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to better understand how it behaves within the body. These studies are crucial for determining optimal dosages and delivery methods for therapeutic applications. The compound's bioavailability and metabolic pathways provide valuable information for drug development strategies.

One of the most intriguing aspects of Crocetine dimethyl ester is its potential role in natural product-inspired drug discovery. Its origins from saffron, a highly valued spice known for its culinary and medicinal uses, provide a rich foundation for exploring new therapeutic compounds. The saffron-derived compounds have been studied for their antimicrobial, anti-cancer, and anti-depressant properties, with Crocetine dimethyl ester being a notable example.

The future directions for research on Crocetine dimethyl ester include exploring its mechanisms of action in greater detail and identifying new therapeutic applications. Preclinical studies are ongoing to evaluate its efficacy in treating neurological disorders, inflammation, and other conditions. Additionally, computational modeling techniques are being employed to predict how the compound interacts with biological targets at the molecular level.

The industrial significance of Crocetine dimethyl ester cannot be overstated. As interest in natural products grows, compounds like this one offer promising leads for new drug development. The challenges associated with large-scale production must be addressed to make this compound more widely available for therapeutic use. Advances in biotechnology and synthetic chemistry are expected to play key roles in overcoming these challenges.

In conclusion, Crocetine dimethyl ester (CAS No: 5892-54-6) is a fascinating compound with significant potential in pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for further study. As research continues to uncover new applications and optimize production methods, this compound is poised to make meaningful contributions to medicine and health care.